Cas no 1966122-49-5 (1H-Imidazo[4,5-b]pyridine, 6-bromo-2-methyl-1-(1-methylethyl)-)

• Product Name: 1H-Imidazo[4,5-b]pyridine, 6-bromo-2-methyl-1-(1-methylethyl)-
• CAS No: 1966122-49-5
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• MDL: MFCD32705530
• CID: 4782281
• Update Time: 2025-06-20

1H-Imidazo[4,5-b]pyridine, 6-bromo-2-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyridine, 6-bromo-2-methyl-1-(1-methylethyl)-

• MDL： MFCD32705530
• Inchi： 1S/C10H12BrN3/c1-6(2)14-7(3)13-10-9(14)4-8(11)5-12-10/h4-6H,1-3H3
• InChI Key： OGNIIZLVRXUALR-UHFFFAOYSA-N
• SMILES： C12N=C(C)N(C(C)C)C1=CC(Br)=CN=2

Additional information on 1H-Imidazo[4,5-b]pyridine, 6-bromo-2-methyl-1-(1-methylethyl)-

Introduction to 1H-Imidazo[4,5-b]pyridine, 6-bromo-2-methyl-1-(1-methylethyl) and Its Applications in Modern Chemical Biology

1H-Imidazo[4,5-b]pyridine, 6-bromo-2-methyl-1-(1-methylethyl) (CAS No. 1966122-49-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its role in drug discovery and development. The presence of a bromo substituent at the 6-position and methyl and isopropyl groups at the 2- and 1-positions, respectively, contributes to its distinct chemical profile and reactivity, making it a valuable intermediate in synthetic chemistry.

The imidazopyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The bromo group on the 6-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can be tailored to achieve specific biological functions.

Recent studies have highlighted the potential of 1H-imidazo[4,5-b]pyridine derivatives as modulators of key biological pathways. For instance, modifications of this scaffold have been explored in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The structural flexibility of imidazopyridines allows for the creation of molecules that can selectively target disease-related proteins or enzymes. This adaptability has made them a cornerstone in the design of novel therapeutic agents.

In particular, 6-bromo-2-methyl-1-(1-methylethyl)-1H-imidazo[4,5-b]pyridine has been investigated for its pharmacological potential. The bromo substituent at the 6-position serves as a handle for further derivatization, enabling the synthesis of libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be optimized through structure-activity relationship (SAR) studies. The methyl and isopropyl groups at the 2- and 1-positions contribute to the steric and electronic properties of the molecule, influencing its binding affinity and selectivity.

The compound's relevance extends to its utility as a building block in fragment-based drug design (FBDD). FBDD is an approach that leverages small molecules (fragments) to identify lead compounds through iterative cycles of docking, synthesis, and biological testing. 1H-imidazo[4,5-b]pyridine derivatives, including this specific compound, have shown promise in this context due to their ability to bind to shallow binding pockets on target proteins. Such interactions can be fine-tuned by introducing additional functional groups or by optimizing the core scaffold.

Advances in computational chemistry have further enhanced the exploration of 1H-imidazo[4,5-b]pyridine-based compounds. Molecular modeling techniques allow researchers to predict binding modes and optimize molecular properties before conducting experimental synthesis. This computational screening has been instrumental in identifying promising candidates for further investigation. For example, virtual screening has been used to identify derivatives with enhanced solubility or improved metabolic stability.

The synthesis of 6-bromo-2-methyl-1-(1-methylethyl)-1H-imidazo[4,5-b]pyridine involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. Key steps often include cyclization reactions to form the imidazopyridine core followed by functional group interconversions. The bromination step is particularly critical as it sets the stage for subsequent cross-coupling reactions. Recent methodologies have focused on improving yields and selectivity in these transformations through catalytic systems such as palladium or copper complexes.

The pharmacological evaluation of this compound has revealed interesting interactions with various biological targets. For instance, studies have suggested that derivatives of this scaffold may inhibit kinases involved in cancer progression or modulate ion channels implicated in neurological disorders. These findings underscore the importance of imidazopyridine derivatives as pharmacological tools.

In conclusion,1H-imidazo[4,5-b]pyridine derivatives, particularly those featuring a bromo substituent at the 6-position and alkyl groups at other positions, represent a valuable class of compounds with significant therapeutic potential. Their structural versatility allows for diverse modifications tailored to specific biological targets, making them indispensable tools in modern drug discovery efforts. As research continues to uncover new applications for these molecules, their role in developing next-generation therapeutics is expected to grow even further.